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Compound of Interest

Compound Name: visamminol-3'-O-glucoside

Cat. No.: B13423743 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Visamminol-3'-O-glucoside is a natural chromone glycoside with potential applications in

various fields of biomedical research. Accurate and consistent preparation of stock solutions is

the first critical step for obtaining reliable and reproducible experimental results. This document

provides a detailed protocol for the preparation of visamminol-3'-O-glucoside stock solutions,

along with important considerations for storage and handling.

Chemical Properties
A thorough understanding of the physicochemical properties of visamminol-3'-O-glucoside is

essential for its proper handling and use in experiments.

Property Value Source

CAS Number 2254096-98-3 [1][2][3]

Molecular Formula C₂₁H₂₆O₁₀ [2][3]

Molecular Weight 438.43 g/mol [1]

Appearance Powder [1]

Purity >98% [1]
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Solubility and Storage
Proper dissolution and storage are paramount to maintaining the integrity of visamminol-3'-O-
glucoside.

Solvent Solubility Notes

DMSO

Soluble. While specific data for

visamminol-3'-O-glucoside is

not readily available, a

structurally similar compound,

5-O-Methylvisammioside, is

soluble in DMSO at 50 mg/mL

(110.51 mM). This suggests a

high solubility for visamminol-

3'-O-glucoside as well.

For complete dissolution,

warming the solution to 37°C

and using an ultrasonic bath

may be beneficial.[1]

Ethanol Information not available.

Water

Information not available.

Direct dissolution in aqueous

buffers is not recommended

without first dissolving in an

organic solvent.

Other Solvents

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone.

[1]

Storage Conditions:

Solid Compound: Store desiccated at -20°C for long-term stability (≥ 2 years).[2]

Stock Solutions: Aliquot into single-use volumes and store at -20°C for several months or at

-80°C for extended periods.[1] Avoid repeated freeze-thaw cycles.
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Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of visamminol-3'-O-
glucoside in dimethyl sulfoxide (DMSO).

Materials:

Visamminol-3'-O-glucoside (solid)

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

(Optional) Water bath or incubator at 37°C

(Optional) Ultrasonic bath

Procedure:

Equilibrate: Allow the vial of visamminol-3'-O-glucoside to come to room temperature

before opening to prevent condensation.

Weigh: Accurately weigh a desired amount of the compound. For example, to prepare 1 mL

of a 10 mM stock solution, weigh out 4.38 mg of visamminol-3'-O-glucoside.

Calculation:

Volume (L) x Concentration (mol/L) = moles

0.001 L x 0.010 mol/L = 0.00001 moles

moles x Molecular Weight ( g/mol ) = mass (g)
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0.00001 moles x 438.43 g/mol = 0.00438 g = 4.38 mg

Dissolve: Add the appropriate volume of DMSO to the vial containing the weighed

compound. For 4.38 mg, add 1 mL of DMSO.

Mix: Vortex the solution thoroughly until the solid is completely dissolved.

Aid Dissolution (if necessary): If the compound does not readily dissolve, warm the solution

at 37°C for a short period and/or place it in an ultrasonic bath.[1]

Aliquot: Dispense the stock solution into smaller, single-use, sterile tubes to avoid

contamination and multiple freeze-thaw cycles.

Store: Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of Working Solutions
For most cell-based experiments, the high concentration of DMSO in the stock solution must be

diluted to a non-toxic level (typically ≤ 0.1% v/v) in the final culture medium.

Procedure:

Thaw: Thaw a single aliquot of the 10 mM stock solution at room temperature.

Dilute: Perform serial dilutions of the stock solution in sterile cell culture medium or an

appropriate buffer to achieve the desired final concentration.

Example for a 10 µM working solution:

First, prepare an intermediate dilution by adding 10 µL of the 10 mM stock solution to

990 µL of culture medium. This results in a 100 µM solution.

Then, add 100 µL of the 100 µM solution to 900 µL of culture medium to obtain a final

concentration of 10 µM.

Recommended Working Concentrations
Based on studies of structurally similar glucoside compounds used in in vitro assays, a starting

concentration range of 1 to 100 µM is recommended for exploratory experiments.[4][5] The
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optimal concentration will depend on the specific cell type and experimental endpoint. It is

always advisable to perform a dose-response experiment to determine the optimal working

concentration for your specific assay.

Visualization of Experimental Workflow

Workflow for Preparing Visamminol-3'-O-glucoside Stock and Working Solutions

Stock Solution Preparation Working Solution Preparation

1. Weigh solid
visamminol-3'-O-glucoside 2. Add DMSO 3. Vortex to dissolve

(apply heat/sonication if needed)
4. Aliquot into

single-use tubes 5. Store at -20°C or -80°C 1. Thaw a stock
solution aliquot

For Experimental Use 2. Perform serial dilutions
in culture medium/buffer 3. Use in experiment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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